N-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)propanamide

• Molecular Formula: C11H18N2OS
• Molecular Weight: 226.34 g/mol
• IUPAC Name: N-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C11H18N2OS/c1-6-8(14)13-10-12-7(2)9(15-10)11(3,4)5/h6H2,1-5H3,(H,12,13,14)
• InChI Key: JLWSDQZQKQVJOI-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=NC(=C(S1)C(C)(C)C)C

Description

N-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)propanamide, also known as tert-butylthiazolylamide (TBT), is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. TBT is a thiazole-based compound that has been synthesized and studied for its biological properties.

Mechanism of Action

TBT's mechanism of action is not fully understood, but it is thought to act by modulating various signaling pathways in the body. TBT has been shown to inhibit the production of inflammatory cytokines and to activate antioxidant pathways. TBT has also been shown to inhibit the activity of certain enzymes involved in cancer progression.
Biochemical and Physiological Effects:
TBT has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. TBT has also been shown to improve glucose metabolism and insulin sensitivity. Additionally, TBT has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

TBT has several advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities. TBT is also stable and has a long shelf life. However, TBT has some limitations for use in lab experiments. It can be toxic at high concentrations and may have off-target effects on other signaling pathways.

Future Directions

There are several future directions for research on TBT. One area of interest is the development of TBT derivatives with improved potency and selectivity. Another area of interest is the investigation of TBT's potential to treat other diseases, such as autoimmune disorders and infectious diseases. Additionally, further research is needed to fully understand TBT's mechanism of action and to identify potential side effects.

Synthesis Methods

TBT can be synthesized using a multi-step process that involves the reaction of tert-butylamine with various reagents to form the thiazole ring. The final step involves the reaction of the thiazole intermediate with propanoyl chloride to form TBT. The synthesis of TBT has been optimized to improve yield and purity, and various methods have been developed to produce TBT in large quantities.

Scientific Research Applications

TBT has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. TBT has also been studied for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, TBT has been investigated for its potential to treat cardiovascular diseases, diabetes, and obesity.